molecular formula C11H12Cl2FNO B162130 n,n-Bis(2-chloroethyl)-4-fluorobenzamide CAS No. 1736-40-9

n,n-Bis(2-chloroethyl)-4-fluorobenzamide

Cat. No. B162130
CAS RN: 1736-40-9
M. Wt: 264.12 g/mol
InChI Key: QFDYYVBJXLFPNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “n,n-Bis(2-chloroethyl)-4-fluorobenzamide” seems to be a type of nitrogen mustard, which are a group of alkylating agents used in cancer treatment . They work by forming interstrand crosslinks in DNA, which prevents DNA replication and DNA transcription .


Synthesis Analysis

While specific synthesis methods for “n,n-Bis(2-chloroethyl)-4-fluorobenzamide” are not available, similar compounds such as N,N-bis(2-chloroethyl)amine have been synthesized through reactions involving phosphorous oxychloride and 3-aminopropan-1-ol .

Mechanism of Action

As an alkylating agent, “n,n-Bis(2-chloroethyl)-4-fluorobenzamide” would likely work by forming interstrand crosslinks in DNA, which prevents DNA replication and DNA transcription .

Future Directions

While specific future directions for “n,n-Bis(2-chloroethyl)-4-fluorobenzamide” are not available, similar compounds have been the subject of ongoing research. For example, new methods have been developed for the synthesis of N,N-bis(2-chloroethyl)tetrahydro-2h-1,3,2-oxazaphosphorine-2-amine 2-oxide .

properties

IUPAC Name

N,N-bis(2-chloroethyl)-4-fluorobenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12Cl2FNO/c12-5-7-15(8-6-13)11(16)9-1-3-10(14)4-2-9/h1-4H,5-8H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QFDYYVBJXLFPNP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)N(CCCl)CCCl)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12Cl2FNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90289802
Record name n,n-bis(2-chloroethyl)-4-fluorobenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90289802
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

264.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

n,n-Bis(2-chloroethyl)-4-fluorobenzamide

CAS RN

1736-40-9
Record name NSC64371
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=64371
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name n,n-bis(2-chloroethyl)-4-fluorobenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90289802
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.